Cas no 103096-03-3 (3-(4-Aminophenyl)-2-methylpropanoic Acid)
103096-03-3 structure
Product Name:3-(4-Aminophenyl)-2-methylpropanoic Acid
CAS No:103096-03-3
MF:C10H13NO2
MW:179.215722799301
CID:4568686
PubChem ID:75422261
Update Time:2024-03-01
3-(4-Aminophenyl)-2-methylpropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-amino-α-methyl-
- 3-(4-Aminophenyl)-2-methylpropanoic Acid
-
- Inchi: 1S/C10H13NO2/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-5,7H,6,11H2,1H3,(H,12,13)
- InChI Key: VRWJTABCZGMWOS-UHFFFAOYSA-N
- SMILES: C(C1C=CC(N)=CC=1)C(C)C(=O)O
Computed Properties
- Exact Mass: 179.094629g/mol
- Monoisotopic Mass: 179.094629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 179.22g/mol
- XLogP3: 1.5
- Topological Polar Surface Area: 63.3Ų
3-(4-Aminophenyl)-2-methylpropanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A616188-10mg |
3-(4-Aminophenyl)-2-methylpropanoic Acid |
103096-03-3 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A616188-50mg |
3-(4-Aminophenyl)-2-methylpropanoic Acid |
103096-03-3 | 50mg |
$ 210.00 | 2022-06-08 | ||
| TRC | A616188-100mg |
3-(4-Aminophenyl)-2-methylpropanoic Acid |
103096-03-3 | 100mg |
$ 295.00 | 2022-06-08 | ||
| Enamine | EN300-131874-0.05g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 0.05g |
$182.0 | 2023-02-15 | |
| Enamine | EN300-131874-0.1g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 0.1g |
$272.0 | 2023-02-15 | |
| Enamine | EN300-131874-0.25g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 0.25g |
$389.0 | 2023-02-15 | |
| Enamine | EN300-131874-0.5g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 0.5g |
$612.0 | 2023-02-15 | |
| Enamine | EN300-131874-1.0g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-131874-2.5g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 2.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-131874-5.0g |
3-(4-aminophenyl)-2-methylpropanoic acid |
103096-03-3 | 95% | 5.0g |
$2277.0 | 2023-02-15 |
3-(4-Aminophenyl)-2-methylpropanoic Acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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